Cas no 2171681-87-9 (3-(3-chloropyridin-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(3-chloropyridin-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171681-87-9
• MF: C₂₃H₁₉ClN₂O₄
• MW: 422.860965013504
• CID: 6165650
• PubChem ID: 165812809
• Update Time: 2025-05-20

3-(3-chloropyridin-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloropyridin-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1299533
• 3-(3-chloropyridin-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171681-87-9

• Inchi： 1S/C23H19ClN2O4/c24-19-10-5-11-25-20(19)12-21(22(27)28)26-23(29)30-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18,21H,12-13H2,(H,26,29)(H,27,28)
• InChI Key： TUDXQTXOXNKDTH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.1033348g/mol
• Monoisotopic Mass: 422.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-(3-chloropyridin-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Guide to 3-(3-chloropyridin-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171681-87-9)

3-(3-chloropyridin-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171681-87-9) is a specialized organic compound widely used in pharmaceutical research and peptide synthesis. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are crucial intermediates in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group makes it particularly valuable for protecting amine functionalities during peptide chain assembly.

The molecular structure of 3-(3-chloropyridin-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid features a chloropyridine moiety, which enhances its reactivity and utility in medicinal chemistry. Researchers often explore this compound for its potential in developing novel drug candidates, particularly in targeting protein-protein interactions and enzyme inhibition. Its unique structural attributes make it a subject of interest in high-throughput screening and fragment-based drug design.

In recent years, the demand for Fmoc-protected amino acids like 3-(3-chloropyridin-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has surged due to advancements in peptide therapeutics and bioconjugation techniques. The compound's compatibility with automated peptide synthesizers and its stability under standard SPPS conditions have made it a preferred choice for laboratories worldwide. Additionally, its chloropyridine group offers opportunities for further functionalization, enabling the creation of diverse molecular libraries.

One of the key applications of 3-(3-chloropyridin-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is in the development of peptide-based drugs, which are gaining traction in treating conditions such as metabolic disorders, cancer, and infectious diseases. The compound's role in peptide modification and labeling strategies also aligns with the growing interest in precision medicine and targeted therapies. Researchers frequently search for Fmoc-amino acid derivatives with unique side chains to enhance peptide stability and bioavailability.

The synthesis and handling of 3-(3-chloropyridin-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid require expertise in organic chemistry and peptide synthesis protocols. Proper storage conditions, typically under inert atmospheres and low temperatures, are essential to maintain its integrity. The compound's MSDS (Material Safety Data Sheet) provides detailed guidelines for safe handling, emphasizing the importance of personal protective equipment (PPE) and ventilation systems in laboratory settings.

From a market perspective, the global demand for custom peptide synthesis reagents, including 3-(3-chloropyridin-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, is driven by the expanding biopharmaceutical industry. Companies specializing in research chemicals and peptide building blocks are actively developing high-purity versions of this compound to meet the needs of academic and industrial researchers. The compound's CAS No. 2171681-87-9 serves as a unique identifier in procurement databases, ensuring accurate sourcing.

In summary, 3-(3-chloropyridin-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171681-87-9) is a versatile and valuable tool in modern drug discovery and peptide engineering. Its applications span from academic research to industrial-scale production, reflecting its significance in advancing therapeutic innovations. As the field of peptide-based medicine continues to evolve, this compound is poised to play a pivotal role in shaping future breakthroughs.